Cas no 24305-58-6 ( )

• Product Name: &nbsp
• CAS No: 24305-58-6
• MF: C₂₂H₃₈O₂
• MW: 334.535927295685
• CID: 913003
• PubChem ID: 292658
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC-158571
• NSC158571
• NSC 158571
• DTXSID30303495
• 4-Palmitylresorcin
• 4-hexadecylbenzene-1,3-diol
• 24305-58-6
•  

• Inchi： 1S/C22H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-18-21(23)19-22(20)24/h17-19,23-24H,2-16H2,1H3
• InChI Key： PGGPTJYXIJVFPQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CCCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 334.28734
• Monoisotopic Mass: 334.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.955
• Boiling Point: 466.4°C at 760 mmHg
• Flash Point: 199.7°C
• Refractive Index: 1.508
• PSA: 40.46